Tert-butyl 1-oxa-8-azaspiro[4.5]dec-3-ylcarbamate

• IUPAC Name: tert-butyl N-(1-oxa-8-azaspiro[4.5]decan-3-yl)carbamate
• InChI: InChI=1S/C13H24N2O3/c1-12(2,3)18-11(16)15-10-8-13(17-9-10)4-6-14-7-5-13/h10,14H,4-9H2,1-3H3,(H,15,16)
• InChI Key: ACUKKOFVWISMOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CC2(CCNCC2)OC1
• Molecular Formula: C13H24N2O3
• Molecular Weight: 256.34 g/mol

Description

Tert-butyl 1-oxa-8-azaspiro[4.5]dec-3-ylcarbamate is a chemical compound with the molecular formula C13H24N2O3. It is also known by other names such as tert-butyl N-(1-oxa-8-azaspiro[4.5]decan-3-yl)carbamate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-10-8-13(17-9-10)4-6-14-7-5-13/h10,14H,4-9H2,1-3H3, (H,15,16). This indicates the presence of a spirocyclic structure with an oxa (oxygen) and aza (nitrogen) atom in the ring system. The compound also contains a carbamate group attached to the spirocyclic system.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 256.34 g/mol. It has a computed XLogP3-AA value of 0.9, indicating its partition coefficient between octanol and water, which is a measure of its lipophilicity. The compound has 2 hydrogen bond donors and 4 hydrogen bond acceptors. The rotatable bond count is 3. The topological polar surface area is 59.6 Ų.

Scientific Research Applications

Synthesis and Structural Analysis

Synthesis Routes and Chemical Reactions

Research has focused on developing synthesis routes for spirocyclic compounds like tert-butyl 1-oxa-8-azaspiro[4.5]dec-3-ylcarbamate and investigating their reactions with other chemicals. For example, Moskalenko and Boev (2012) reported on the reaction of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate with N,N-dimethylformamide dimethyl acetal, leading to isomeric condensation products (Moskalenko & Boev, 2012). Additionally, Meyers et al. (2009) described scalable synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, showcasing the potential for further chemical derivations (Meyers et al., 2009).

Conformational and Structural Studies

Jakubowska et al. (2013) utilized NMR spectroscopy to determine the absolute configurations of certain spirocyclic compounds, illustrating the importance of structural analysis in understanding their chemical properties (Jakubowska et al., 2013).

Potential Biological Activities

Antiviral Activities

A study by Apaydın et al. (2019) highlighted the synthesis of 1‐thia‐4‐azaspiro[4.5]decan‐3‐one derivatives and their evaluation against human coronavirus, identifying compounds with significant inhibitory effects (Apaydın et al., 2019). This research suggests the potential of spirocyclic compounds in antiviral drug development.

Antitumor Activities

Yang et al. (2019) designed and synthesized a series of novel 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-dione derivatives, evaluating their antitumor activity against various cancer cell lines. Preliminary results showed that several compounds exhibited moderate to potent activity, indicating the therapeutic potential of these spirocyclic derivatives (Yang et al., 2019).

Mechanism of Action

The mechanism of action of Tert-butyl 1-oxa-8-azaspiro[4.5]dec-3-ylcarbamate is not specified in the search results. Its biological activity, if any, would depend on its interactions with biological targets, which are not detailed in the available information.

Safety and Hazards

Specific safety and hazard information for Tert-butyl 1-oxa-8-azaspiro[4.5]dec-3-ylcarbamate is not provided in the search results. As with all chemicals, it should be handled with appropriate personal protective equipment, and exposure to skin, eyes, or respiratory system should be avoided.

Future Directions

The future directions for research or applications involving Tert-butyl 1-oxa-8-azaspiro[4.5]dec-3-ylcarbamate are not specified in the search results. Its potential uses would depend on its physical and chemical properties, as well as its biological activity, if any.